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Compound of Interest

Compound Name: 3-Bromophenacyl bromide

Cat. No.: B097053

For Immediate Implementation: This document provides critical safety and logistical guidance
for the handling and disposal of 3-Bromophenacyl bromide (CAS No. 18523-22-3).
Adherence to these protocols is mandatory to ensure the safety of all laboratory personnel.

3-Bromophenacyl bromide is a versatile reagent in organic synthesis but poses significant
health risks. It is classified as a corrosive substance that can cause severe skin burns and eye
damage and is also a lachrymator (a substance that irritates the eyes and causes tears).[1][2]
Proper personal protective equipment (PPE) and handling procedures are paramount to
mitigate these risks.

Hazard Summary & Essential Safety Data

A thorough understanding of the hazards associated with 3-Bromophenacyl bromide is the
first step in safe handling. The following table summarizes key quantitative and qualitative
safety data.
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Parameter Valuel/Information Source

White to light yellow/orange
Appearance [1]
powder or crystal

CAS Number 18523-22-3 [3]
Molecular Formula C8H6Br20 [3]
Molecular Weight 277.94 g/mol [3]
Melting Point 49.0t0 53.0 °C [1]

H314: Causes severe skin
GHS Hazard Statements burns and eye damage. H290: [1]

May be corrosive to metals.

Signal Word Danger [1]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is required when handling 3-Bromophenacyl bromide. The
following equipment must be worn at all times in the laboratory when this chemical is in use.

e Eye and Face Protection: Chemical safety goggles in combination with a face shield are
mandatory to protect against splashes and airborne particles.[2]

e Skin Protection:

o Gloves: Nitrile gloves are recommended.[4] Always inspect gloves for integrity before use
and practice proper glove removal technique to avoid skin contact.[2]

o Lab Coat/Protective Clothing: A flame-resistant lab coat or other protective clothing is
required to prevent skin contact.[2]

o Respiratory Protection: Work should be conducted in a certified chemical fume hood to
minimize inhalation exposure.[2][4] If there is a risk of dust formation, a NIOSH-approved
respirator should be worn.[5]
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Operational Plan for Handling and Use

Follow these step-by-step procedures for the safe handling of 3-Bromophenacyl bromide:

o Preparation and Area Setup:

[¢]

Ensure a chemical fume hood is operational and available.

o

Verify that an eyewash station and safety shower are accessible and unobstructed.[5]

o

Assemble all necessary equipment and reagents before handling the chemical.

[¢]

Keep containers of 3-Bromophenacyl bromide securely sealed when not in use.[6]

e Handling the Chemical:

o

Don the appropriate PPE as outlined above.

o

Conduct all weighing and transferring of the solid compound within the fume hood to
contain any dust.

o

Avoid creating dust.[2]

[¢]

Use compatible tools and equipment to prevent corrosion. The substance may be
corrosive to metals.[1]

o Post-Experiment Procedure:
o Thoroughly decontaminate all surfaces and equipment after use.
o Wash hands with soap and water after handling is complete.[6]

o Contaminated clothing should be laundered separately before reuse.[6]

Spill and Emergency Procedures

In the event of a spill or exposure:

o Spill:
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[e]

Evacuate personnel from the immediate area.[2]

o

Wear appropriate PPE, including respiratory protection.[2]

[¢]

Clean up spills immediately. Use dry cleanup procedures and avoid generating dust.[6]

[¢]

Collect the spilled material in a clean, dry, sealable, and labeled container for hazardous
waste disposal.[6]

e EXxposure:

o Eyes: Immediately flush with copious amounts of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.[2][6]

o Skin: Immediately remove contaminated clothing and wash the affected area with soap
and plenty of water. Seek medical attention.[2]

o Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.[2][5]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[2][5]

Disposal Plan
All waste containing 3-Bromophenacyl bromide must be treated as hazardous waste.
» Waste Collection:

o Collect all surplus and non-recyclable solutions in a designated, labeled hazardous waste
container.

o Contaminated disposable materials (e.g., gloves, paper towels) should also be placed in a
sealed and labeled hazardous waste container.

¢ Disposal Method:
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o Dispose of contents and the container through a licensed professional waste disposal
service.[1][2]

o Do not allow the product to enter drains.[2]
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Caption: Workflow for safe handling of 3-Bromophenacyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Handling Protocols for 3-Bromophenacyl Bromide]. BenchChem, [2025]. [Online PDF].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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